Cas no 6310-81-2 (3-isocyanato-9H-Carbazole)
3-isocyanato-9H-Carbazole structure
Product Name:3-isocyanato-9H-Carbazole
CAS No:6310-81-2
MF:C13H8N2O
MW:208.21542263031
CID:1115122
PubChem ID:239149
Update Time:2025-04-20
3-isocyanato-9H-Carbazole Chemical and Physical Properties
Names and Identifiers
-
- 3-isocyanato-9H-Carbazole
- NSC-43956
- DTXSID90979059
- 6310-81-2
- NSC43956
-
- Inchi: 1S/C13H8N2O/c16-8-14-9-5-6-13-11(7-9)10-3-1-2-4-12(10)15-13/h1-7,15H
- InChI Key: XAULNDLXIJUNTK-UHFFFAOYSA-N
- SMILES: O=C=NC1C=CC2=C(C=1)C1C=CC=CC=1N2
Computed Properties
- Exact Mass: 208.06400
- Monoisotopic Mass: 208.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- PSA: 45.22000
- LogP: 3.28840
3-isocyanato-9H-Carbazole Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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